Cas no 603303-07-7 (7-Benzofuranacetonitrile, 5-hydroxy-)

• Product Name: 7-Benzofuranacetonitrile, 5-hydroxy-
• CAS No: 603303-07-7
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 4060056
• Update Time: 2025-05-20

7-Benzofuranacetonitrile, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 7-Benzofuranacetonitrile, 5-hydroxy-

• Inchi： 1S/C10H7NO2/c11-3-1-7-5-9(12)6-8-2-4-13-10(7)8/h2,4-6,12H,1H2
• InChI Key： MSLZUTNGGIKSJZ-UHFFFAOYSA-N
• SMILES： O1C2=C(CC#N)C=C(O)C=C2C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Benzofuranacetonitrile, 5-hydroxy-

Comprehensive Analysis of 7-Benzofuranacetonitrile, 5-hydroxy- (CAS No. 603303-07-7): Properties, Applications, and Industry Trends

7-Benzofuranacetonitrile, 5-hydroxy- (CAS No. 603303-07-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique benzofuran core structure. This heterocyclic compound features a nitrile group and hydroxyl substitution, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing antioxidant agents and enzyme inhibitors, aligning with the growing demand for sustainable chemical solutions in drug discovery.

The molecular structure of 5-hydroxy-7-benzofuranacetonitrile combines aromaticity with polar functional groups, enabling diverse reactivity. Researchers particularly value its electron-rich benzofuran ring, which facilitates cross-coupling reactions—a hot topic in green chemistry circles. As industries seek eco-friendly synthesis methods, this compound's compatibility with catalytic processes positions it as a promising candidate for API intermediates.

In analytical chemistry, CAS 603303-07-7 requires precise characterization techniques. Advanced methods like HPLC-MS and NMR spectroscopy are essential for quality control, reflecting the pharmaceutical industry's emphasis on impurity profiling. The compound's chromatographic behavior has become a case study for optimizing reverse-phase separations, addressing common challenges in small molecule analysis.

Market trends show rising interest in benzofuran derivatives for neuroprotective applications, with 7-Benzofuranacetonitrile derivatives being investigated for oxidative stress modulation. This aligns with global health priorities around age-related diseases. Patent databases reveal increasing filings involving this scaffold, particularly for kinase-targeted therapies—a dominant theme in precision medicine development.

From a regulatory standpoint, proper handling of 5-hydroxy-7-benzofuranacetonitrile requires standard laboratory safety protocols. While not classified as hazardous, its nitrile functionality warrants proper ventilation during synthesis, reflecting broader industry shifts toward process safety management. Storage recommendations typically suggest anhydrous conditions to preserve stability.

The compound's structure-activity relationships (SAR) are being actively explored through computational chemistry approaches. Molecular docking studies suggest its potential as a hydrogen bond donor/acceptor in drug-receptor interactions, making it valuable for fragment-based drug design. These applications resonate with current interests in AI-assisted molecular modeling.

Supply chain dynamics for CAS 603303-07-7 reflect the broader fine chemicals market. Manufacturers emphasize batch-to-batch consistency and regulatory documentation, responding to pharmaceutical clients' needs for GMP-compliant intermediates. Recent advancements in continuous flow chemistry have improved production scalability of such specialty compounds.

Environmental considerations for 7-Benzofuranacetonitrile derivatives include studies on biodegradation pathways and ecotoxicity profiles. These investigations support the chemical industry's transition toward benign-by-design principles. Life cycle assessment (LCA) methods are being applied to evaluate the sustainability of synthesis routes for this nitrile-containing compound.

Future research directions may explore the compound's utility in material science applications, particularly as a building block for organic electronic materials. Its conjugated system and functional groups suggest potential in developing photocatalysts or OLED components—areas experiencing rapid growth due to renewable energy initiatives.